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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
oxidation of alcohols using sodium chromate, a robust and cost-effective method for the
synthesis of aldehydes, ketones, and carboxylic acids. The procedures outlined below are
based on the well-established Jones oxidation, which utilizes chromic acid generated in situ
from sodium chromate or dichromate and sulfuric acid.

Introduction

Sodium chromate (Na2CrOa) and its dichromate form (Naz2Cr207) are powerful oxidizing
agents containing chromium in the +6 oxidation state.[1] In an acidic medium, typically aqueous
sulfuric acid, these salts form chromic acid (Hz2CrOa), the active oxidant in the Jones oxidation.
[2][3] This reagent is highly effective for the conversion of primary and secondary alcohols to
carbonyl compounds.[3] Primary alcohols can be oxidized to either aldehydes or carboxylic
acids, depending on the reaction conditions, while secondary alcohols are efficiently converted
to ketones.[4] Tertiary alcohols are resistant to oxidation under these conditions.[5] The
reaction is characterized by a distinct color change from the orange-red of Cr(VI) to the green
of the reduced chromium(lll) species, providing a visual indication of reaction progress.[6]

Data Presentation

The following tables summarize the typical yields for the oxidation of various alcohol substrates
using sodium dichromate-based Jones reagent.
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Substrate (Primary

Product Yield (%) Reference
Alcohol)
Benzyl alcohol Benzaldehyde 85.3 [1]
4-Methoxybenzyl 4-
Y Y 99 [7]
alcohol Methoxybenzaldehyde
4-Nitrobenzyl alcohol 4-Nitrobenzaldehyde 99 [7]
4-Chlorobenzyl 4-
99 [7]
alcohol Chlorobenzaldehyde
2-Chlorobenzyl 2-
90 [7]
alcohol Chlorobenzaldehyde
2-Methylbenzyl 2-
Y Y 98 [7]
alcohol Methylbenzaldehyde
1-Octanol Octanoic acid >97 [8]
Substrate
(Secondary Product Yield (%) Reference
Alcohol)
Cyclohexanol Cyclohexanone 33-96 [9][10]
Cyclooctanol Cyclooctanone 92-96 [10]
4-Ethylcyclohexanol 4-Ethylcyclohexanone 90 [11]
[-Menthol [-Menthone 94 [11]

Signaling Pathways and Reaction Mechanisms

The oxidation of alcohols by chromic acid proceeds through the formation of a chromate ester

intermediate. This is followed by an E2-like elimination of a proton from the alcohol's alpha-

carbon, which is the rate-determining step. The chromium (V1) is reduced to a Cr(IV) species,

which can further react to ultimately form the stable Cr(lll) state.
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Further Reactions
Primary Alcohol Oxidation Aldehyde ________+H20 (in agueous acid) _ Aldehyde Hydrate Further Oxidation _  Carboxylic Acid
(R-CH20H) (R-CHO) (R-CH(OH)2) (R-COOH)
Cr(VI1)
+Cr(vi cr(v) + Alcohol > cr(ll)
Cr(IV)
Step 2: Rate-Determining Elimination
HsO* Crvi) - Cr(iv) H2CrOs (Cr(IV))
H20 (Base) _  ,yacks a-H /
\\\\—* forms C=0
R-CH(OCrOsH)-R' - R-C(=0)-R'
Step 1: Formation of Chromate Ester
H2CrOa
‘w_, R-CH(OCrOsH)-R' > H20
R-CH(OH)-R'

Click to download full resolution via product page

Mechanism of Sodium Chromate Mediated Alcohol Oxidation.

Experimental Workflows
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The general workflow for sodium chromate mediated alcohol oxidation involves the
preparation of the Jones reagent, the oxidation reaction itself, quenching of the excess oxidant,
and finally, workup and purification of the product. The specific conditions, particularly for
primary alcohols, determine whether the aldehyde or the carboxylic acid is the major product.

Reagent Preparation Oxidation Reaction

Acetone/Water

Sodium Dichromate (Na2Cr207) | | Sulfuric Acid (H2S0a) | Alcohol Substrate

Jones Reagent

Slow Addition
(maintain 0-25 °C)

Y
| Jones Reagent (H2CrOa in Acetone/H2S0a4) |

Reaction Mixture

Excess Alcohol Excess Oxidan\qfter reaction completion

Product;}o{nrol (for Primary Alct )hOlS) kup and Purification

Immedlate Distillation Heating under Reflux Quench with Isopropanol

ﬁ ﬁ Sﬂlvent EXtraCtion

Purification
(e.g., Distillation, Chromatography)
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General Experimental Workflow for Jones Oxidation.

Experimental Protocols

Safety Precautions: Chromium(VI) compounds are highly toxic and carcinogenic. All
manipulations should be carried out in a well-ventilated fume hood, and appropriate personal
protective equipment (gloves, safety glasses, lab coat) must be worn.

Preparation of Jones Reagent (8M)

o To a beaker immersed in an ice-water bath, add 26.72 g of chromium trioxide (CrOs) or 29.8
g of sodium dichromate dihydrate (NazCr207-2Hz0).

e Slowly and with stirring, add 23 mL of concentrated sulfuric acid.
o Carefully add distilled water to a final volume of 100 mL.

 Stir until all solids have dissolved. The resulting solution is approximately 8M in chromic acid.

Protocol 1: Oxidation of a Secondary Alcohol to a
Ketone (e.g., Cyclohexanol to Cyclohexanone)[12]

e In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
dissolve 10.0 g (0.1 mol) of cyclohexanol in 50 mL of acetone.

e Cool the flask in an ice-water bath.

e Slowly add 25 mL of 8M Jones reagent from the dropping funnel to the stirred solution,
maintaining the temperature between 15-20 °C. The color of the mixture will change from
orange-red to green.

 After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for 2 hours.

e Quench the reaction by the slow addition of isopropanol until the orange color is no longer
visible.

e Add 100 mL of water and extract the product with diethyl ether (3 x 50 mL).
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» Combine the organic extracts and wash with a saturated solution of sodium bicarbonate (2 x
50 mL) and then with brine (1 x 50 mL).

» Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure.

e The crude cyclohexanone can be purified by distillation.

Protocol 2: Oxidation of a Primary Alcohol to a
Carboxylic Acid (e.g., Benzyl Alcohol to Benzoic Acid)

e In a 250 mL round-bottom flask fitted with a reflux condenser and a magnetic stirrer, place
5.4 g (0.05 mol) of benzyl alcohol in 50 mL of acetone.

o Slowly add 37.5 mL of 8M Jones reagent to the stirred solution. An exothermic reaction will
occur.

e Once the initial exotherm has subsided, heat the mixture to reflux for 2 hours.

» Cool the reaction mixture to room temperature and quench with isopropanol until the orange
color disappears.

e Pour the mixture into 200 mL of water. The benzoic acid will precipitate.

o Collect the solid product by vacuum filtration and wash with cold water.

The crude benzoic acid can be purified by recrystallization from hot water.

Protocol 3: Controlled Oxidation of a Primary Alcohol to
an Aldehyde (e.g., Benzyl Alcohol to Benzaldehyde)[1]

This procedure utilizes a modified, silica gel-supported Jones reagent to favor the formation of
the aldehyde and simplify the workup.

o Preparation of Silica Gel-Supported Jones Reagent (SJR): In a round-bottom flask,
vigorously stir 10 g of silica gel. Slowly add 3.0 mL of 8M Jones reagent. Continue stirring
until a free-flowing orange powder is obtained (approximately 5 minutes).
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» To the flask containing the SJR, add 50 mL of dichloromethane.
 In a separate flask, dissolve 1.08 g (10 mmol) of benzyl alcohol in 10 mL of dichloromethane.
e Slowly add the benzyl alcohol solution to the stirred suspension of SJR.

e Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete
within 15-30 minutes.

» Upon completion, filter the reaction mixture through a pad of celite, and wash the solid
residue with dichloromethane (3 x 20 mL).

o Combine the filtrates and remove the solvent under reduced pressure to yield the crude
benzaldehyde. Further purification can be achieved by distillation or column chromatography
if necessary.

Logical Relationships in Sodium Chromate
Mediated Oxidation

The outcome of the oxidation is dependent on the substrate and the reaction conditions. This
diagram illustrates the decision-making process for choosing the appropriate protocol.

Select Alcohol Substrate

Primary Alcohol Secondary Alcohol

Desired Product: Aldehyde Desired Product: Carboxylic Acid

Y '

Protocol 3: Modified Jones (e.g., SJR) or Distillatioﬂ Protocol 2: Jones Oxidation with Reﬂuxj

Tertiary Alcohol

No Reaction

Protocol 1: Standard Jones Oxidationj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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